Methyl 2,4-dimethylthieno[3,4-b]pyridine-7-carboxylate

• IUPAC Name: methyl 2,4-dimethylthieno[3,4-b]pyridine-7-carboxylate
• InChI: InChI=1S/C11H11NO2S/c1-6-4-7(2)12-9-8(6)5-15-10(9)11(13)14-3/h4-5H,1-3H3
• InChI Key: MJJKLJMKZKYIMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C(SC=C12)C(=O)OC)C
• Molecular Formula: C11H11NO2S
• DSSTOX Substance ID: DTXSID20503366
• Molecular Weight: 221.28 g/mol
• CAS RN: 74695-25-3

Description

“Methyl 2,4-dimethylthieno[3,4-b]pyridine-7-carboxylate” is a chemical compound with the molecular formula C11H11NO2S. It has a molecular weight of 221.28. This compound is used in scientific research and has unique properties that make it valuable for various applications, such as drug discovery and material synthesis.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H11NO2S/c1-6-4-7(2)12-9-8(6)5-15-10(9)11(13)14-3/h4-5H,1-3H3. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 221.27600. Its LogP value, which represents its lipophilicity, is 2.69970. The compound should be stored at 4°C.

Scientific Research Applications

Synthesis and Chemical Reactions

Methyl 2,4-dimethylthieno[3,4-b]pyridine-7-carboxylate is involved in various synthesis and chemical reaction studies. For instance, the preparation and transformation of various functionalized thieno[2,3-b:4,5-b']dipyridines, involving Friedländer and related reactions, have been explored, with derivatives showing potential for further chemical modifications (El-Dean et al., 2009). Additionally, research has focused on the synthesis of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides and their reactions leading to various heterocyclization products, demonstrating the compound's versatility in creating novel chemical structures (Chigorina et al., 2019).

Heterocyclic Synthesis

In the realm of heterocyclic synthesis, studies have shown the utility of this compound in creating new heterocyclic compounds. For example, the synthesis of 4-arylamino-3-[1-(dimethylamino)ethylidene]aminothieno[2,3-b]pyridine-2-carboxylates, which are important for constructing pyridothienopyrimidines, highlights the compound's role in developing new molecular structures (Medvedeva et al., 2010).

Biological Activity Analysis

Research has also been conducted on the in silico analysis of the biological activity of compounds synthesized from this compound, indicating its potential in drug discovery and pharmaceutical applications. Studies include the synthesis and evaluation of tumor cell growth inhibition by methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, showing promise in oncological research (Queiroz et al., 2011).

Other Applications

Additional studies have explored the synthetic utility of the compound in various chemical contexts, such as the preparation of novel ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylate derivatives, further demonstrating its wide applicability in chemical synthesis (Kumar & Mashelker, 2006).

Safety and Hazards

The safety information available indicates that “Methyl 2,4-dimethylthieno[3,4-b]pyridine-7-carboxylate” should be handled with caution. The signal word for this compound is "Warning". For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).